Cas no 106940-85-6 (5-methyl-2-benzothiophene-1,3-dione)

• Product Name: 5-methyl-2-benzothiophene-1,3-dione
• CAS No: 106940-85-6
• MF: C₉H₆O₂S
• MW: 178.207741260529
• CID: 1182612
• PubChem ID: 13608903
• Update Time: 2025-04-20

5-methyl-2-benzothiophene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 5-methyl-2-benzothiophene-1,3-dione
• 106940-85-6
• DTXSID20544890
• SCHEMBL11002203

• Inchi： 1S/C9H6O2S/c1-5-2-3-6-7(4-5)9(11)12-8(6)10/h2-4H,1H3
• InChI Key： KPBJRIDPXOFOKB-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC(C)=CC=2C1=O)=O

Computed Properties

• Exact Mass: 178.00885060g/mol
• Monoisotopic Mass: 178.00885060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 59.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids